Isoferulic acid

• CAS No.: 25522-33-2
• Product Name: Isoferulic acid
• Molecular Formula: C10H10O4
• Molecular Weight: 194.18 g/mol
• IUPAC Name: (E)-3-(3-hydroxy-4-methoxyphenyl)prop-2-enoic acid
• Standard InChI: InChI=1S/C10H10O4/c1-14-9-4-2-7(6-8(9)11)3-5-10(12)13/h2-6,11H,1H3,(H,12,13)/b5-3+
• Standard InChIKey: QURCVMIEKCOAJU-HWKANZROSA-N
• Isomeric SMILES: COC1=C(C=C(C=C1)/C=C/C(=O)O)O
• SMILES: COC1=C(C=C(C=C1)C=CC(=O)O)O
• Canonical SMILES: COC1=C(C=C(C=C1)C=CC(=O)O)O
• Appearance: Powder
• Melting Point: 228-233°C
• Physical Description: Solid
• Description: Isoferulic acid, also known as hesperetic acid or hesperetate, belongs to the class of organic compounds known as hydroxycinnamic acids. Hydroxycinnamic acids are compounds containing an cinnamic acid where the benzene ring is hydroxylated. Isoferulic acid exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Isoferulic acid has been detected in multiple biofluids, such as feces, urine, and blood. Isoferulic acid can be converted into isovitexin 7-O-[isoferuloyl]-glucoside. Outside of the human body, isoferulic acid can be found in a number of food items such as german camomile, common wheat, peanut, and bilberry. This makes isoferulic acid a potential biomarker for the consumption of these food products.; Isoferulic acid is a ferulic acid consisting of trans-cinnamic acid bearing methoxy and hydroxy substituents at positions 4 and 3 respectively on the phenyl ring. It has a role as a metabolite, a biomarker and an antioxidant.
• Synonyms: 3-hydroxy-4-methoxycinnamic acid; isoferulic acid
• PubChem Compound: 736186
• Last Modified: Nov 11 2021